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Compound of Interest

Compound Name: Ethyl nitroacetate

Cat. No.: B140605

Ethyl nitroacetate is a valuable reagent in organic synthesis, serving as a versatile building
block for the introduction of the nitro group and subsequent functionalities in a wide range of
molecular architectures. This technical guide provides an in-depth overview of its core
properties, key applications in synthesis with detailed experimental protocols, and a visual
representation of a typical reaction workflow. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Properties of Ethyl Nitroacetate

A summary of the key quantitative data for ethyl nitroacetate is presented below.
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Property Value Reference
Molecular Formula C4H7NOA4 [L12103114115]
Molecular Weight 133.10 g/mol (1121315161171
Appearance Clear C(.)|OL.JI’|eSS to slightly 8]

yellow liquid
Density 1.199 g/mL at 25 °C [41elr71sl
Boiling Point 105-107 °C at 25 mmHg [2][6][71[8]
Refractive Index n20/D 1.424 [6][8]
CAS Number 626-35-7 [3][516][718][9]
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Key Synthetic Applications and Experimental
Protocols

Ethyl nitroacetate is a key reactant in various carbon-carbon bond-forming reactions,
including the Henry (nitroaldol) reaction and Michael additions. Its utility is particularly
pronounced in the asymmetric synthesis of complex molecules.

Organocatalytic Enantioselective Michael Addition to
o,B-Unsaturated Enones

This protocol details the synthesis of chiral y-nitro ketones via the Michael addition of ethyl
nitroacetate to o,3-unsaturated enones, a valuable transformation in the synthesis of
biologically active compounds.

Experimental Protocol:
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e Reaction Setup: A mixture of the a,3-unsaturated ketone (0.3 mmol), 9-amino-9-
deoxyepiquinine (IV, 17.6 mg, 0.06 mmol), and benzoic acid (14.6 mg, 0.12 mmol) in 0.9 mL
of water is stirred at room temperature for 5 minutes.[3]

» Addition of Ethyl Nitroacetate: Ethyl 2-nitroacetate (79.8 mg, 0.6 mmol) is added to the
reaction mixture.[3]

o Reaction Execution: The reaction mixture is stirred at room temperature for a specified
period.[3]

o Work-up and Denitration: Following the initial reaction, ethanol (1.2 mL), water (1.2 mL), and
triethylamine (0.4 mL) are added to the mixture, which is then stirred at 50°C for 5 hours.[3]

o Extraction: The reaction mixture is subsequently extracted with ethyl acetate.[3]

 Purification: The crude product is purified by flash chromatography on silica gel to yield the
desired chiral y-nitro ketone.

This methodology allows for the synthesis of synthetically useful chiral y-nitro ketones and 6-
keto esters with high enantioselectivity and yields under aqueous conditions.[3]

Visualizing the Synthetic Workflow

The following diagram illustrates the key steps in the organocatalytic enantioselective Michael
addition of ethyl nitroacetate to an o,3-unsaturated enone.
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Experimental Workflow: Asymmetric Michael Addition
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Caption: A flowchart of the key steps in the synthesis of chiral y-nitro ketones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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